3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride

• Molecular Formula: C9H10FNO3S
• Molecular Weight: 231.25 g/mol
• SMILES: CN(C)C(=O)C1=CC(=CC=C1)S(=O)(=O)F
• InChI: InChI=1S/C9H10FNO3S/c1-11(2)9(12)7-4-3-5-8(6-7)15(10,13)14/h3-6H,1-2H3
• InChIKey: HNSLSJDBNIILIX-UHFFFAOYSA-N

3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride: Identity & Sourcing

3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride (CAS 1955520-05-4) is a small-molecule aryl sulfonyl fluoride (C9H10FNO3S, MW 231.25 g/mol) [1]. The compound combines a reactive sulfonyl fluoride electrophilic warhead with a meta-substituted N,N-dimethylcarbamoyl group. Sulfonyl fluorides are broadly utilized as covalent protein modifiers, activity-based probes, and SuFEx click-chemistry hubs. This specific compound is listed by several chemical suppliers (e.g., AKSci, Leyan) at ≥95% purity for research and development use [1].

1 Covalent probe design for serine hydrolases and nucleophilic enzymes

2 SuFEx click-chemistry building block with meta-substitution context

3 Synthetic intermediate for 3-(dimethylcarbamoyl)benzenesulfonyl motif

• [1] PubChem. 3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride. Compound Summary CID 122236141. National Center for Biotechnology Information. View Source

3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride: Interchangeability

Within the aryl sulfonyl fluoride class, electrophilic reactivity, solution stability, and target selectivity are highly sensitive to the nature and position of ring substituents [1]. The meta-dimethylcarbamoyl group in this compound is expected to exert a distinct electronic (inductive/resonance) effect on the sulfonyl fluoride moiety compared to para-, ortho-, or unsubstituted analogs. This can alter hydrolysis rates, SuFEx reaction kinetics, and protein-labeling profiles [2]. Consequently, performance data from para-substituted isomers (e.g., 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride) or other benzene sulfonyl fluorides cannot be directly extrapolated to this compound for critical experimental design or procurement decisions.

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Regioisomer substitution may shift reactivity

4-(Dimethylcarbamoyl) isomer electronic environment differs; hydrolysis and SuFEx kinetics may not transfer.

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Class-level analog cannot guarantee performance

Other benzenesulfonyl fluorides (e.g., unsubstituted, para-substituted) have distinct labeling profiles; direct extrapolation is not supported.

• [1] Ifudu ND, Dike A. Effects of a cationic surfactant on the rate of alkaline hydrolysis of p-substituted benzenesulfonyl fluorides. Chem Pharm Bull (Tokyo). 1985;33(4):1592-8. View Source
• [2] Lou TS-B, Willis MC. Arylsulfonyl fluoride boronic acids: preparation and coupling reactivity. Org Lett. 2019; (publication from University of Oxford). View Source

3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride: Comparative Evidence

Comparative Data Availability

A rigorous search of primary research articles, patents, and authoritative databases (excluding prohibited vendor sites) was conducted. No head-to-head comparative studies, quantitative enzyme inhibition data, reactivity kinetics, or selectivity profiles involving 3-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride against its closest analogs (e.g., 4-(dimethylcarbamoyl)benzene-1-sulfonyl fluoride, unsubstituted benzenesulfonyl fluoride, or other meta-substituted aryl sulfonyl fluorides) were identified. The available information is limited to vendor-supplied chemical property data (molecular formula, MW, purity) [1]. Therefore, no quantitative differential evidence can be provided at this time.

Differentiation data

Data to verify

No head-to-head studies identified

Supplier-only chemical data; reactivity, selectivity, and stability profiles remain uncharacterized.

Class-level inference cannot guide analog selection; de novo profiling required.

Evidence Dimension	All potential differentiation dimensions (inhibitory potency, selectivity, reactivity, stability)
Target Compound Data	No quantitative experimental data available
Comparator Or Baseline	No quantitative experimental data available
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

Without quantitative comparative data, a scientific or industrial user cannot rationally prioritize this compound over closely related analogs for target-specific applications.

• [1] PubChem. 3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride. Biological Activities section: no data available. View Source

3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride: Application Scenarios

Chemical Biology Probe Development

This compound could be explored as a covalent probe for serine hydrolases or other nucleophilic enzymes, a common application for aryl sulfonyl fluorides. However, its specific selectivity and reactivity profile relative to existing probes (e.g., phenylmethanesulfonyl fluoride, AEBSF, or fluorophosphonates) remains uncharacterized in the peer-reviewed literature. Researchers would need to perform de novo target-engagement and selectivity profiling.

SuFEx Click-Chemistry Building Block

As a sulfonyl fluoride, this compound can theoretically serve as a connecting hub in Sulfur(VI) Fluoride Exchange chemistry. The meta-dimethylcarbamoyl group may influence reaction kinetics compared to unsubstituted phenyl sulfonyl fluoride. However, quantitative SuFEx reaction rates (e.g., with amines or silyl ethers) have not been reported for this specific derivative, requiring initial kinetic calibration by the user.

Synthetic Intermediate for Medicinal Chemistry

The compound may be employed as a synthetic intermediate to introduce the 3-(dimethylcarbamoyl)benzenesulfonyl motif into drug candidates. Its procurement value over its 4-substituted isomer depends on whether the meta-substitution pattern is required for the target molecule's pharmacophore. No direct evidence supports a general superiority of this regioisomer.

Application

Selection Property

Validation Focus

Chemical biology probe development

Covalent warhead reactivity (SuFEx)

Target-engagement and selectivity profiling

SuFEx click-chemistry building block

Meta-substituent kinetic effect

Reaction rate calibration with amines/silyl ethers

Synthetic intermediate (meta-substitution)

Regioisomeric substitution pattern

Pharmacophore compatibility assessment

• [1] PubChem. 3-(Dimethylcarbamoyl)benzene-1-sulfonyl fluoride. Summary page acknowledging the compound as a research chemical with no listed biological applications. View Source